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Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the safe handling of dipropyl maleate (CAS No.
2432-63-5), including personal protective equipment (PPE) recommendations, emergency
procedures, and disposal. The information is compiled to ensure the safety of laboratory
personnel working with this compound in research and development settings.

Chemical and Physical Properties

Dipropyl maleate is a diester of maleic acid. A summary of its key chemical and physical
properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Dipropyl Maleate
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Property Value Reference
Molecular Formula C10H1604 [L1121[31[4115]
Molecular Weight 200.23 g/mol [1112]14]
Appearance Colorless liquid [6]

Boiling Point 225 °C (437 °F)

Melting Point -10 °C (14 °F)

Flash Point 119.6 °C (247.3 °F) [315]
Density 1.0245 g/cm3 [3]

Vapor Pressure

0.0138 mmHg at 25°C

[3](5]

Solubility

No data available

Hazard Identification and Toxicological Data

The toxicological properties of dipropyl maleate have not been thoroughly investigated.[7]

Therefore, it is prudent to handle it with care, assuming potential for irritation and other health

effects based on data from structurally similar maleic acid esters.[8]

Summary of Known and Potential Hazards:

Quantitative Toxicological Data:

Eye Irritation: Causes serious eye irritation.[9]

Skin Irritation: May cause skin irritation.[9] Avoid contact with skin.[7]

Respiratory Irritation: Inhalation of vapors or mists may cause respiratory irritation.[7][9]
Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[7]
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Specific quantitative toxicological data for dipropyl maleate is limited. The available data for

related maleic acid esters are presented in Table 2 for comparative purposes.

Table 2: Acute Toxicity Data for Related Maleic Acid Esters

Related ]
Parameter Value Species Reference
Compound
Acute Oral LDso >3200 mg/kg bw  Diethyl maleate Rat [8]
Acute Oral LDso >3730 mg/kg bw  Dibutyl maleate Rat [8]
1340-1909 _
Acute Oral LDso Dimethyl maleate  Rat [8]
mg/kg bw
Acute Dermal ]
>2000 mg/kg bw  Dibutyl maleate Rat [8]

LDso

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling dipropyl maleate. The selection of

PPE should be based on a thorough risk assessment of the specific procedures to be

performed.

Table 3: Recommended Personal Protective Equipment for Dipropyl Maleate
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Protection Type Specification Standard

Safety glasses with side-
) shields or chemical goggles. A NIOSH (US) or EN 166 (EU)
Eye/Face Protection ) ]
face shield may be required for  approved.[7][10][11]

splash hazards.

Chemically resistant,

impervious gloves (e.g., Nitrile o
EU Directive 89/686/EEC and

Skin Protection rubber). A lab coat or other
the standard EN 374.[7][12]

protective clothing should be

worn to prevent skin contact.

For nuisance exposures, a
P95 (US) or P1 (EU) particle
respirator may be used. For
higher-level protection or in
case of aerosol generation, an
, _ OV/AG/P99 (US) or ABEK-P2 ~ NIOSH (US) or EN 149 (EU)
Respiratory Protection ) ] ]
(EUV) respirator cartridge is approved.[7][10]
recommended. Use respirators
and components tested and
approved under appropriate
government standards such as

NIOSH (US) or CEN (EU).[7]

Experimental Protocols for Safe Handling

The following protocols provide a general framework for the safe handling of dipropyl maleate
in a laboratory setting.

General Handling and Storage Protocol

o Engineering Controls: Handle dipropyl maleate in a well-ventilated area, preferably in a
chemical fume hood.[7][13]

o Personal Hygiene: Wash hands thoroughly after handling and before breaks.[13] Avoid
eating, drinking, or smoking in the work area.
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7] The
product is hygroscopic and should be stored under an inert gas.[7]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[6][14]

Spill Response Protocol

Personal Precautions: Evacuate personnel from the spill area.[7] Wear appropriate PPE as
outlined in Table 3, including respiratory protection.[7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[7]

Clean-up: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[14] Collect the absorbed material and place it in a suitable, closed container for
disposal.[7]

Ventilation: Ensure adequate ventilation of the area after clean-up.

First Aid Protocol

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[7]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

[7]

Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[7]

Ingestion: If swallowed, do not induce vomiting. Never give anything by mouth to an
unconscious person. Rinse the mouth with water and seek medical attention.[7]

Waste Disposal Protocol
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e Product Disposal: Dispose of surplus and non-recyclable dipropyl maleate through a
licensed disposal company.[7] The material is highly flammable and should be burned in a
chemical incinerator equipped with an afterburner and scrubber.[7]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[7]

e Regulations: All disposal practices must be in accordance with local, state, and federal
regulations.

Visualized Workflows

The following diagrams illustrate the logical workflows for risk assessment and spill response
when working with dipropyl maleate.
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Risk Assessment Workflow for Dipropyl Maleate

Identify Hazards
(Skin/Eye/Respiratory Irritant, Aquatic Toxin)

Evaluate Experimental Procedure
(Quantity, Concentration, Aerosol Generation)

Select Engineering Controls
(Fume Hood, Ventilation)

Determine Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Review Emergency Procedures
(Spill, First Aid, Fire)

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling dipropyl maleate.
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Dipropyl Maleate Spill Response Protocol

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Spill response protocol for dipropyl maleate.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3050212?utm_src=pdf-body-img
https://www.benchchem.com/product/b3050212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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